Cas no 4868-78-4 (methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate
• CAS No: 4868-78-4
• MDL: MFCD02570858
• CID: 4654117
• Update Time: 2025-10-28

methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate

• MDL： MFCD02570858

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate

Methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate: A Comprehensive Overview

Methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate, also known by its CAS number 4868-78-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with an indole moiety and a methyl ester group. The indole group, a heterocyclic aromatic structure, is a key feature of many bioactive compounds, including tryptophan derivatives and various pharmaceutical agents. The pyrrolidine ring, on the other hand, contributes to the compound's stability and potential for forming hydrogen bonds, which are crucial for its interactions with biological systems.

The synthesis of methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate involves a series of carefully designed reactions that highlight the versatility of indole chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. These advancements not only improve the efficiency of production but also align with the growing demand for sustainable chemical practices.

One of the most intriguing aspects of this compound is its biological activity. Methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate has been shown to exhibit potential as a modulator of various cellular pathways. Recent research has demonstrated its ability to influence neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a promising candidate for the development of drugs targeting neurological disorders such as depression and anxiety. Furthermore, its structural similarity to known bioactive compounds suggests that it may possess anti-inflammatory or antioxidant properties, which are currently under investigation.

The pharmacokinetic properties of methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate are another area of active research. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. These studies are essential for determining its suitability as a drug candidate and for optimizing its formulation for therapeutic use. Preliminary results indicate that the compound has favorable pharmacokinetic characteristics, including moderate bioavailability and acceptable clearance rates.

In terms of applications, methyl 1-[2-(1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylate holds potential in both therapeutic and diagnostic contexts. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery programs. Additionally, its structural features make it amenable to further functionalization, allowing researchers to explore derivatives with enhanced activity or specificity. This flexibility underscores its importance as a lead compound in medicinal chemistry.

From an environmental perspective, understanding the fate and impact of methyl 1-[2-(1H-indol-3-yl)ethyl]-5 oxopyrrolidine 3 carboxylate in ecosystems is crucial for ensuring sustainable chemical practices. Recent studies have examined its biodegradability and toxicity to aquatic organisms. These findings are essential for regulatory compliance and for minimizing the environmental footprint of compounds like this one.

In conclusion, methyl 1-[2-(1H-indol 3 yl)ethyl]5 oxopyrrolidine 3 carboxylate (CAS No 4868784) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and biological characterization, positions it as an important molecule in contemporary research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly prominent role in the development of innovative therapeutic agents.